N-(4-fluorobenzo[d]thiazol-2-yl)-4-methyl-N-((tetrahydrofuran-2-yl)methyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-4-methyl-N-(oxolan-2-ylmethyl)thiadiazole-5-carboxamide
• InChI: InChI=1S/C16H15FN4O2S2/c1-9-14(25-20-19-9)15(22)21(8-10-4-3-7-23-10)16-18-13-11(17)5-2-6-12(13)24-16/h2,5-6,10H,3-4,7-8H2,1H3
• InChI Key: IRUMIIGOCHOELG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N(CC2CCCO2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C16H15FN4O2S2
• Molecular Weight: 378.4 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-4-methyl-N-((tetrahydrofuran-2-yl)methyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H15FN4O2S2 and its molecular weight is 378.44. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Microwave-assisted synthesis has been employed to create hybrid molecules incorporating thiadiazole and other heterocyclic compounds, demonstrating antimicrobial, antilipase, and antiurease activities. This method highlights the potential for developing novel therapeutic agents using thiadiazole derivatives (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Anticancer and Antibacterial Agents

Compounds featuring thiadiazole and carboxamide groups have shown promising anticancer and antibacterial activities. Notably, certain derivatives displayed significant cytotoxic effects against cancer cell lines, underscoring the potential of fluorobenzo[d]thiazol and thiadiazole moieties in cancer research (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017). Additionally, novel analogs of benzothiazole derivatives have been synthesized and evaluated for their antibacterial properties, offering insights into the design of new antimicrobial agents (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Fluorescence and Spectroscopic Studies

Research on 1,3,4-thiadiazoles has also explored their fluorescence properties, with findings suggesting potential applications in fluorescence probes and pharmaceuticals with antimycotic properties. The structure of substituents and the phenomenon of molecular aggregation have been linked to dual fluorescence effects, highlighting the versatility of thiadiazole derivatives in spectroscopic applications and as biological probes (Budziak, Karcz, Makowski, Rachwał, Starzak, Matwijczuk, Myśliwa-Kurdziel, Oniszczuk, Combrzyński, Podleśna, & Matwijczuk, 2019).